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Compound of Interest

Compound Name:
N-(2-Chloro-6-

methylphenyl)cyanothioformamide

CAS No.: 4953-72-4

Cat. No.: B11955635

Get Quote

Version: 2.0 | Status: Active Research Reagent CAS Registry Number: 4953-72-4[1]

Executive Summary & Compound Dossier
N-(2-Chloro-6-methylphenyl)cyanothioformamide is a bifunctional building block

characterized by an electron-deficient cyanothioformamide moiety attached to a sterically

hindered aniline derivative.[1][2] It is primarily utilized in Fragment-Based Drug Discovery

(FBDD) for synthesizing benzothiazoles and thiazole-based kinase inhibitors (e.g., analogs of

Dasatinib intermediates).[1]

Unlike standard reagents, this compound possesses a "latent" toxicity profile. While often

classified as a standard irritant, its cyanothioformamide (

) core is susceptible to hydrolysis and thermal decomposition, potentially liberating Hydrogen
Cyanide (HCN) and Hydrogen Sulfide (H2S).[1] This guide prioritizes these specific
mechanistic hazards over generic GHS classifications.

Physicochemical Profile
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Property Specification Operational Note

Molecular Formula

High nitrogen/sulfur content

implies decomposition risks.[1]

[3]

Molecular Weight 210.68 g/mol
Suitable for fragment libraries

(<300 Da).

Appearance Solid (White to Pale Yellow)

Discoloration to orange/brown

indicates oxidative

degradation.

Solubility DMSO, DMF, Chloroform

Hydrophobic. Poor solubility in

water; do not use aqueous

waste streams without

treatment.

Melting Point 140–145 °C (Est.)

Verify specific lot COA.

Decomposition often precedes

boiling.

Hazard Identification: The Mechanistic View
Standard SDSs often list "Acute Toxicity" without context. As researchers, we must understand

the causality of the hazard to mitigate it effectively.

Structural Hazard Map
The molecule contains three distinct zones of reactivity that dictate its safety profile.
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Figure 1: Structural Hazard Decomposition.[1] The cyanothioformamide group is the primary

source of acute chemical risk (HCN/H2S), while the aniline core presents chronic biological

toxicity.[1]

The "Hidden" Cyanide Risk
The cyano group is activated by the adjacent thione (

). In the presence of strong acids or moisture, the equilibrium shifts toward the release of
cyanide ions, which can protonate to form HCN gas.

Mechanism:

(Slow Hydrolysis)[1]

Implication: Old bottles stored in humid conditions may have pressurized HCN in the

headspace. Always open in a fume hood.

Operational Protocols: Handling & Storage[4][5][6]
[7][8][9]
Storage Architecture[1]

Temperature: 2–8 °C (Refrigerated).
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Atmosphere: Argon or Nitrogen blanket required. Moisture sensitivity is the primary

degradation pathway.

Segregation: Store away from Acids (HCN generation risk) and Strong Oxidizers (exothermic

sulfur oxidation).

Exposure Response Decision Tree
This protocol validates the response to potential exposure, distinguishing between minor

irritation and systemic toxicity.

Exposure Incident

Identify Route

Inhalation
(Dust/Vapor) Skin/Eye Contact

Check Symptoms:
Blue lips? Dizziness?
(Cyanosis/Hypoxia)

Drench 15 min.
Do NOT use organic solvents.

Evacuate to Fresh Air.
Administer Oxygen if trained.

Yes

Seek Medical Aid.
Suspect Cyanide/Aniline Tox.

Immediate
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Figure 2: Emergency Response Logic. Note the specific check for cyanosis (blue lips), which

indicates aniline-induced methemoglobinemia or cyanide inhibition of cytochrome c oxidase.[1]

Experimental Workflow: Safe Synthesis &
Quenching
Scenario: Using N-(2-Chloro-6-methylphenyl)cyanothioformamide to synthesize a

benzothiazole scaffold via radical cyclization.

Preparation (Pre-Reaction)[1]
Weighing: Must be performed in a Chemical Fume Hood or Glovebox. Do not weigh on an

open bench.

Solvent Selection: Use anhydrous solvents (DCM, DMF) to prevent hydrolysis.

PPE: Double nitrile gloves, lab coat, and safety glasses. A portable HCN monitor is

recommended if scaling up (>5g).

Reaction Monitoring
TLC Warning: Do not acidify TLC dips. Use UV visualization or basic stains (e.g., KMnO4).

Acidic stains (Vanillin/H2SO4) can generate HCN traces on the plate.

Waste Disposal & Quenching (Self-Validating Protocol)
Objective: Destroy both the cyanide potential and the thione moiety before disposal.

Reagent: Alkaline Bleach Solution (10% NaOCl + 1M NaOH).

Protocol:

Dilute the reaction waste with an organic solvent (e.g., Toluene).

Slowly add the Alkaline Bleach solution with vigorous stirring.

Validation: Test the aqueous layer with a starch-iodide paper (should turn blue, indicating

excess oxidant) and a Merckoquant Cyanide strip (should be negative).[1]
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Disposal: Dispose of as halogenated organic waste (due to the Chloro-aryl group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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